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Compound of Interest

Tert-butyl 5-aminoindoline-1-
Compound Name:
carboxylate

Cat. No.: B142172

An In-depth Technical Guide to the Safety and Handling of Tert-butyl 5-aminoindoline-1-
carboxylate

Disclaimer: This document is intended for informational purposes for qualified researchers,
scientists, and drug development professionals. It is not a substitute for a formal Safety Data
Sheet (SDS) or a comprehensive, site-specific risk assessment. Always consult the most
current SDS provided by your chemical supplier and adhere to all institutional and
governmental safety protocols before handling this compound.

Introduction

Tert-butyl 5-aminoindoline-1-carboxylate (CAS No. 129487-92-9) is a chemical intermediate
commonly used in organic synthesis, particularly in the development of pharmaceutical
compounds.[1] As with any laboratory chemical, a thorough understanding of its properties and
potential hazards is essential for safe handling and use. This guide provides a consolidated
overview of the known safety information, handling precautions, and emergency procedures for
this compound.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of Tert-butyl 5-
aminoindoline-1-carboxylate. It is important to note that some physical data, such as boiling
and flash points, are predicted values and should be treated as estimates.
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Property Value Source
CAS Number 129487-92-9 [1]
Molecular Formula C13H1sN202 [1]
Molecular Weight 234.29 g/mol [2]
Appearance Solid

Boiling Point 385.2 £ 41.0 °C (Predicted) [2]
Density 1.177 + 0.06 g/cm? (Predicted) [2]
Flash Point 186.7 + 27.6 °C (Predicted) [2]
Refractive Index 1.582 (Predicted) [2]
Polar Surface Area 55.6 A2 [3]
XLogP3 2 [2]

Hazard Identification and Classification

This compound is classified as hazardous. The GHS hazard statements indicate that it can
cause irritation to the skin, eyes, and respiratory system and may be harmful if swallowed.[2] All
personnel must be aware of these hazards before working with the material.
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GHS Classification  Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning

(Category 4) swallowed.[2]

Skin Irritation ) H315: Causes skin
GHSO07 Warning S

(Category 2) irritation.[2]

Serious Eye Irritation ] H319: Causes serious
GHSO07 Warning o

(Category 2A) eye irritation.[2]

Specific Target Organ

Toxicity — Single
] H335: May cause
Exposure (Category GHSO07 Warning ) o
i respiratory irritation.[2]
3), Respiratory

System

Risk Assessment and Handling Workflow

A systematic risk assessment must be conducted before any new experiment involving Tert-
butyl 5-aminoindoline-1-carboxylate. The following diagram illustrates a logical workflow for
this process, from receiving the chemical to its final disposal.
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Caption: Risk assessment and safe handling workflow for laboratory chemicals.
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Experimental Protocols & Procedural Guidelines

While specific experimental protocols are application-dependent and must be developed by the
research team, the following procedural guidelines are mandatory for handling Tert-butyl 5-
aminoindoline-1-carboxylate.

Engineering Controls

e Work should be conducted in a well-ventilated area.[2]

» A certified chemical fume hood is required for all operations that may generate dust or
aerosols.

e An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.

 Skin Protection:
o Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin exposure.
o Wear a lab coat or other protective clothing.

» Respiratory Protection: If dust or aerosols are generated and engineering controls are
insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

Hygiene Measures

e Wash hands thoroughly after handling the compound, before breaks, and at the end of the
workday.[4]

e Do not eat, drink, or smoke in laboratory areas.

e Remove contaminated clothing immediately and wash it before reuse.
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Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

» Store apart from foodstuff containers.[2]

Spills and Accidental Release

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection. Avoid breathing dust.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.

o Cleanup: Sweep up the material, place it into a suitable, labeled container for disposal. Avoid
generating dust. Consult local regulations for proper disposal methods.[4]

Emergency and First Aid Procedures
In case of exposure, follow these first aid measures immediately.

« If Inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration.
Consult a physician.

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
plenty of water or shower. Consult a physician if irritation occurs.

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Disposal Considerations
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Disposal of Tert-butyl 5-aminoindoline-1-carboxylate and its containers must be done in
accordance with all applicable federal, state, and local environmental regulations. Contact a
licensed professional waste disposal service to dispose of this material. Do not allow the
chemical to enter drains or soil.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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